Cas no 2138000-82-3 (1-2-(4-bromo-1H-pyrazol-1-yl)ethyl-4-chloro-1H-pyrazol-3-amine)

• Product Name: 1-2-(4-bromo-1H-pyrazol-1-yl)ethyl-4-chloro-1H-pyrazol-3-amine
• CAS No: 2138000-82-3
• MF: C₈H₉BrClN₅
• MW: 290.547558546066
• CID: 5814395
• PubChem ID: 165795756
• Update Time: 2025-06-26

1-2-(4-bromo-1H-pyrazol-1-yl)ethyl-4-chloro-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-bromo-1H-pyrazol-1-yl)ethyl-4-chloro-1H-pyrazol-3-amine
• 2138000-82-3
• EN300-1110563
• 1-[2-(4-bromo-1H-pyrazol-1-yl)ethyl]-4-chloro-1H-pyrazol-3-amine

• Inchi： 1S/C8H9BrClN5/c9-6-3-12-14(4-6)1-2-15-5-7(10)8(11)13-15/h3-5H,1-2H2,(H2,11,13)
• InChI Key： UTEXCKIPZRFYIK-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)CCN1C=C(C(N)=N1)Cl

Computed Properties

• Exact Mass: 288.97299g/mol
• Monoisotopic Mass: 288.97299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 61.7Ų

Additional information on 1-2-(4-bromo-1H-pyrazol-1-yl)ethyl-4-chloro-1H-pyrazol-3-amine

Introduction to 1-2-(4-bromo-1H-pyrazol-1-yl)ethyl-4-chloro-1H-pyrazol-3-amine (CAS No. 2138000-82-3)

1-2-(4-bromo-1H-pyrazol-1-yl)ethyl-4-chloro-1H-pyrazol-3-amine (CAS No. 2138000-82-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs for the treatment of diseases such as cancer and inflammatory disorders.

The molecular structure of 1-2-(4-bromo-1H-pyrazol-1-yl)ethyl-4-chloro-1H-pyrazol-3-amine is composed of a pyrazole core substituted with a bromo and chloro group, along with an ethyl linker. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting candidate for further investigation. Recent studies have highlighted the importance of pyrazole derivatives in drug discovery due to their diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties.

In the context of medicinal chemistry, 1-2-(4-bromo-1H-pyrazol-1-yl)ethyl-4-chloro-1H-pyrazol-3-amine has been evaluated for its potential as a lead compound in the development of new therapeutic agents. One of the key areas of focus has been its activity against cancer cells. Preliminary in vitro studies have shown that this compound exhibits significant cytotoxic effects on various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.

Beyond its anti-cancer properties, 1-2-(4-bromo-1H-pyrazol-1-yl)ethyl-4-chloro-1H-pyrazol-3-amine has also demonstrated promising anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can effectively reduce inflammation by modulating the production of pro-inflammatory cytokines and chemokines. This makes it a potential candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 1-2-(4-bromo-1H-pyrazol-1-yl)ethyl-4-chloro-1H-pyrazol-3-amine have also been investigated to ensure its suitability for therapeutic applications. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for a drug candidate to be considered for further clinical development. The compound's stability under physiological conditions and its ability to cross biological membranes are additional factors that contribute to its potential as a therapeutic agent.

In terms of safety, preliminary toxicological assessments have indicated that 1-2-(4-bromo-1H-pyrazol-1-yl)ethyl-4-chloro-1H-pyrazol-3-amnine has a low toxicity profile at therapeutic doses. However, further studies are required to fully understand its long-term safety and potential side effects. These assessments are crucial for ensuring that the compound can be safely administered to patients in clinical settings.

The development of new drugs is a complex and multidisciplinary process that involves extensive research and testing. The discovery of compounds like 1-2-(4-bromo-H-pyrazol-l-yi)ethyl-H-chloro-H-pyrazoi--amine represents a significant step forward in this endeavor. Ongoing research is focused on optimizing the structure and properties of this compound to enhance its therapeutic efficacy and reduce any potential adverse effects.

In conclusion, 1--(4-bromo-lH--pyraaoll-yi)ethyi--chloro-lH--pyraaoll--amine (CAS No. 2138000--82--3) is a promising compound with potential applications in the treatment of cancer and inflammatory diseases. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation in preclinical and clinical studies. As research in this area continues to advance, it is anticipated that this compound will contribute significantly to the development of new therapeutic strategies for these challenging medical conditions.